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Compound of Interest

Compound Name: 3-Phenylpyrrolidine hydrochloride

Cat. No.: B1386916

An In-Depth Technical Guide to 3-Phenylpyrrolidine Hydrochloride: Properties, Synthesis,
and Applications

Abstract

This technical guide provides a comprehensive overview of 3-Phenylpyrrolidine
hydrochloride, a pivotal chemical intermediate for researchers, scientists, and professionals in
drug development and agrochemical synthesis. The document delves into the core
physicochemical properties, molecular formula, and molecular weight of this compound. It
places a strong emphasis on the critical role of stereochemistry, detailing the distinct properties
and applications of its racemic and enantiomerically pure forms. Furthermore, this guide
outlines a representative synthetic workflow, provides standard protocols for spectroscopic
characterization, and explores its diverse applications. Safety, handling, and storage protocols
are also summarized to ensure best practices in a laboratory setting.

Core Physicochemical and Structural Properties

3-Phenylpyrrolidine hydrochloride is a substituted pyrrolidine compound valued as a
versatile building block in organic synthesis.[1][2] Its hydrochloride salt form enhances stability
and simplifies handling compared to the free base. The fundamental properties are
summarized below.
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Property Data Source(s)
Molecular Formula C10H14CIN [3114]
Molecular Weight 183.68 g/mol [31[5]
Appearance Crystalline solid [1]

CAS Number (Racemic)

857281-02-8

[4][6]

CAS Number ((S)-enantiomer)

1094670-20-8

[1](3]

CAS Number ((R)-enantiomer)

851000-46-9

[7]

Store at room temperature in a

Storage _ [3][8]
dry, well-ventilated place.
(S)-3-PHENYL-PYRROLIDINE

Synonyms HCL, 3-Phenyl-pyrrolidine [1][3]6]

hydrochloride

The Critical Role of Stereochemistry

The 3-position of the pyrrolidine ring is a stereocenter, meaning 3-Phenylpyrrolidine can exist

as two non-superimposable mirror images: the (S) and (R) enantiomers.

» (S)-3-Phenylpyrrolidine hydrochloride: A specific stereoisomer often used in the synthesis

of chiral drugs.[1]

e (R)-3-Phenylpyrrolidine hydrochloride: The opposing enantiomer, which may exhibit

different biological activity.
o Racemic 3-Phenylpyrrolidine hydrochloride: A 1:1 mixture of the (S) and (R) enantiomers.

In drug development, the stereochemistry of a molecule is paramount. Enantiomers frequently
interact differently with chiral biological targets like enzymes and receptors, leading to
variations in efficacy, metabolism, and toxicity. Utilizing an enantiomerically pure starting
material like (S)- or (R)-3-Phenylpyrrolidine hydrochloride is a foundational strategy for
developing stereospecific active pharmaceutical ingredients (APIs), which can lead to improved
therapeutic profiles and reduced side effects.[1]
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Precursors
(e.g., Phenylsuccinimide)

tep 1

Reduction to Pyrrolidone
(e.g., using NaBH4/12)

tep 2

Amide to Amine Reduction
(e.g., using LAH or BH3)

tep 3

Purification of Free Base
(e.g., Column Chromatography)
Step 4

y

Salt Formation
(HCI in Ether/IPA)

3-Phenylpyrrolidine HCI
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1386916#3-phenylpyrrolidine-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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